Cas no 869985-47-7 (Methyl 6-(3-methoxyphenyl)nicotinate)

Methyl 6-(3-methoxyphenyl)nicotinate structure
869985-47-7 structure
Product Name:Methyl 6-(3-methoxyphenyl)nicotinate
CAS No:869985-47-7
MF:C14H13NO3
MW:243.257923841476
MDL:MFCD08166613
CID:1057226
Update Time:2024-10-26

Methyl 6-(3-methoxyphenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-(3-Methoxyphenyl)nicotinate
    • 3-Pyridinecarboxylic acid, 6-(3-methoxyphenyl)-, methyl ester
    • METHYL 6-(3-METHOXYPHENYL)PYRIDINE-3-CARBOXYLATE
    • Methyl6-(3-Methoxyphenyl)nicotinate
    • 7124AJ
    • TRA0001139
    • SY021266
    • 6-(3-Methoxyphenyl)pyridine-3-carboxylic acid methyl ester
    • Methyl 6-(3-methoxyphenyl)-3-pyridinecarboxylate
    • Methyl 6-(3-methoxyphenyl)nicotinate
    • MDL: MFCD08166613
    • Inchi: 1S/C14H13NO3/c1-17-12-5-3-4-10(8-12)13-7-6-11(9-15-13)14(16)18-2/h3-9H,1-2H3
    • InChI Key: LAVVWJQUWZBRAF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C2C=C(OC)C=CC=2)=NC=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Topological Polar Surface Area: 48.4

Methyl 6-(3-methoxyphenyl)nicotinate Pricemore >>

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Methyl 6-(3-methoxyphenyl)nicotinate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Diethyl phosphite ,  4-(Dimethylamino)pyridine ,  Nickel dichloride Solvents: Tetrahydrofuran ,  N-Ethyl-2-pyrrolidone ;  24 h, 25 °C
Reference
Nickel(II) chloride
Luh, Tien-Yau; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-9

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc bromide Catalysts: Diethyl phosphite ,  4-(Dimethylamino)pyridine ,  Nickel dichloride Solvents: Tetrahydrofuran ,  N-Ethyl-2-pyrrolidone ;  24 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
An efficient Negishi cross-coupling reaction catalyzed by nickel(II) and diethyl phosphite
Gavryushin, Andrei; et al, Tetrahedron, 2006, 62(32), 7521-7533

Production Method 3

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Potassium tert-butoxide Catalysts: Copper(II) triflate Solvents: N-Methyl-2-pyrrolidone ;  1 min, rt
1.2 Reagents: Water ,  Oxygen ;  15 h, 40 °C
1.3 3 h, 65 °C
Reference
Electrochemical reactor dictates site selectivity in N-heteroarene carboxylations
Sun, Guo-Quan; et al, Nature (London, 2023, 615(7950), 67-72

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  overnight, rt → 95 °C
2.1 Reagents: Tetrabutylammonium iodide ,  Potassium tert-butoxide Catalysts: Copper(II) triflate Solvents: N-Methyl-2-pyrrolidone ;  1 min, rt
2.2 Reagents: Water ,  Oxygen ;  15 h, 40 °C
2.3 3 h, 65 °C
Reference
Electrochemical reactor dictates site selectivity in N-heteroarene carboxylations
Sun, Guo-Quan; et al, Nature (London, 2023, 615(7950), 67-72

Methyl 6-(3-methoxyphenyl)nicotinate Raw materials

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